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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing, troubleshooting, and mitigating

contamination from Apiezon L grease in laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What is Apiezon L grease and why is it used?

Apiezon L is a silicone-free, hydrocarbon-based ultra-high vacuum grease. It is favored in

sensitive experimental setups for its extremely low vapor pressure, excellent lubrication

properties, and resistance to "creep" or "carry over," which are common issues with silicone-

based greases that can lead to sample contamination.[1][2][3][4] Its chemical inertness and

high purity make it suitable for a wide range of applications, including mass spectrometry,

infrared spectroscopy, and in high-vacuum systems.[1][2][3][4][5]

Q2: What are the primary sources of contamination from Apiezon L grease?

The main pathways for contamination are:

Direct Transfer: Applying an excessive amount of grease to glassware joints, which can then

come into contact with the sample or solvent.

Leaching: Solvents, especially at elevated temperatures, can dissolve the grease,

introducing it into the reaction or sample.
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Outgassing: Although Apiezon L has a very low vapor pressure, at elevated temperatures or

under ultra-high vacuum, it can release volatile hydrocarbon components.[2]

Q3: How can Apiezon L grease contamination affect my experimental results?

Contamination can manifest in various ways depending on the analytical technique:

Mass Spectrometry: Hydrocarbon contaminants from the grease can appear as a series of

peaks, often with a repeating mass unit, which can obscure the signals of interest and

complicate spectral interpretation.

NMR Spectroscopy: Grease contamination typically appears as broad, rolling humps in the

baseline of the NMR spectrum, particularly in the aliphatic region (around 0.8-1.5 ppm),

making it difficult to accurately integrate and interpret the signals of your compound.

Chromatography: Contamination can lead to ghost peaks, baseline instability, and fouling of

columns and detectors.

Troubleshooting Guide
This section addresses specific issues that may arise during your experiments.
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Problem Potential Cause Recommended Solution

Unidentified peaks in mass

spectrum.

Contamination from Apiezon L

grease.

1. Review grease application

technique to ensure minimal

usage.2. Clean all glassware

thoroughly using the

recommended cleaning

protocol.3. Run a blank to

confirm the source of

contamination.

Broad baseline hump in NMR

spectrum.

Apiezon L grease

contamination.

1. Repurify the sample, for

instance by passing it through

a small silica plug.2. Ensure all

glassware used for sample

preparation and the NMR tube

are scrupulously clean.3. Use

a fresh, unopened container of

deuterated solvent.

Difficulty achieving high

vacuum.

- Improperly applied grease

creating a leak.- Too much

grease trapping air.

1. Disassemble, clean, and re-

grease the joint following the

correct application protocol.2.

Visually inspect the joint for a

clear, uniform seal.

"Frozen" or stuck ground glass

joints.

Insufficient or old, hardened

grease.

1. Gently warm the joint with a

heat gun (use with extreme

caution).2. If warming fails,

specialized joint separators

may be necessary.3. Always

clean and re-grease joints

before storage.

Experimental Protocols
Protocol for Applying Apiezon L Grease to a Ground
Glass Joint
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Objective: To create a vacuum-tight seal on a ground glass joint with minimal risk of

contamination.

Materials:

Apiezon L grease

Lint-free cloth or swab

Clean gloves

Glassware with ground glass joint

Procedure:

Preparation: Ensure both the male and female components of the ground glass joint are

clean and dry. Wear clean gloves to prevent transferring oils from your hands to the glass

surfaces.[6]

Grease Application: Apply a very small amount of Apiezon L grease to a lint-free swab or

your gloved fingertip.[6]

Create a Thin Band: Apply a thin, even band of grease around the upper part of the male

joint. Avoid applying grease to the very bottom of the joint to prevent it from being pushed

into the apparatus.[7][8]

Assemble the Joint: Insert the male joint into the female joint and gently rotate them together.

[6][8]

Inspect the Seal: A properly greased joint will appear transparent and uniform, without any

streaks or gaps.[7] If there are streaks, continue to rotate the joint until a clear seal is formed.

If excess grease is squeezed out, wipe it away with a clean, lint-free cloth.

Protocol for Cleaning Apiezon L Grease from Glassware
Objective: To completely remove Apiezon L grease and any potential contaminants from

laboratory glassware.
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Materials:

Aromatic hydrocarbon solvent (e.g., toluene, xylene) or an environmentally friendly

alternative like limonene.[4][5]

Warm, soapy water

Lint-free cloths

Appropriate personal protective equipment (PPE) for solvent handling

Procedure:

Initial Wipe-Down: Use a clean, lint-free cloth to wipe off as much of the excess grease as

possible.[4]

Solvent Wash: Rinse the affected area with a suitable hydrocarbon solvent. Toluene and

xylene are effective but should be used in a well-ventilated fume hood with appropriate PPE.

Limonene is a safer alternative.[4][5] Note: Alcohols (ethanol, isopropanol) and ketones

(acetone) are not effective for removing Apiezon L grease.[5]

Soapy Water Wash: Wash the glassware with warm, soapy water to remove any residual

solvent and grease.[4][5]

Rinse and Dry: Thoroughly rinse the glassware with deionized water and allow it to dry

completely before use.

Quantitative Data Summary
While specific quantitative data showing the direct impact of Apiezon L grease on spectra is not

readily available in peer-reviewed literature, the physical properties of the grease provide

insight into its potential for contamination.
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Property Value
Implication for
Contamination

Vapor Pressure @ 20°C 7 x 10⁻¹¹ Torr

Extremely low, minimizing

outgassing and vapor-phase

contamination at ambient

temperatures.[2][9]

Outgassing (ASTM E595)

<1.0% Total Mass Loss (TML)

<0.1% Collected Volatile

Condensable Materials

(CVCM)

Low outgassing even under

vacuum, but some volatile

components are present.[9]

Solubility in Ethanol @ 20°C 0.003%

Low solubility in polar solvents,

but can be leached into non-

polar organic solvents.[9]

Working Temperature Range 10 to 30°C

Use outside this range can

increase the risk of outgassing

and changes in viscosity,

potentially leading to

contamination.[2]

Visual Guides
Logical Workflow for Troubleshooting Contamination
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Troubleshooting Workflow for Suspected Apiezon L Grease Contamination

Suspicion of Contamination
(e.g., unexpected peaks, baseline issues)

Review Grease Application Technique
(Was minimal amount used?)

Run a Blank Experiment
(Solvent and clean glassware only)

Contamination Present in Blank?

Source is likely not the grease application.
Consider other sources (e.g., solvent, starting materials).

No

Thoroughly Clean All Glassware
(Follow recommended cleaning protocol)

Yes

Re-run Experiment with Clean Glassware
and Proper Grease Application

Problem Resolved?

Contamination Successfully Mitigated.

Yes

If problem persists, consider alternative sealing methods
(e.g., grease-free joints).

No

Click to download full resolution via product page

Caption: A flowchart outlining the steps to identify and resolve Apiezon L grease contamination.
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Decision Pathway for Using Apiezon L Grease

Decision Pathway for Using Apiezon L Grease

Is a vacuum-tight seal required?

Are highly sensitive analytical techniques being used?
(e.g., Mass Spec, NMR)

Yes

Grease is likely not necessary.

No

Is the experiment conducted at ambient temperature (10-30°C)?

Yes

Consider grease-free alternatives
(e.g., PTFE sleeves, O-rings)

No, consider alternatives
to minimize any risk

Use Apiezon L Grease
(Follow proper application protocol)

Yes

Consider high-temperature grease alternatives
(e.g., Apiezon H)

No

Click to download full resolution via product page

Caption: A decision tree to help determine if Apiezon L grease is appropriate for an experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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